Cas no 1092563-24-0 (4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine)

4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine is a boronic ester derivative featuring a morpholine carbonyl group and a fluorinated aromatic ring. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility in organic solvents, facilitating handling and storage. The electron-withdrawing fluorine substituent can influence reactivity in coupling processes, while the morpholine group contributes to structural diversity in pharmaceutical and agrochemical applications. Its well-defined reactivity profile makes it a valuable reagent for constructing fluorinated aromatic scaffolds in medicinal chemistry and materials science research.

4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine structure

1092563-24-0 structure

Product Name:4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine

CAS No:1092563-24-0

MF:C₁₇H₂₃BFNO₄

MW:335.178228616714

CID:4560314

PubChem ID:59392691

Update Time:2025-05-27

4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

- 4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine
- Methanone, [2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4-morpholinyl-
- SCHEMBL2797825
- E85857
- (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone
- 4-[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOYL]MORPHOLINE
- BS-30055
- A1-29132
- DB-097359
- CS-0177605
- [2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone
- MFCD27936080
- 1092563-24-0
- Inchi： 1S/C17H23BFNO4/c1-16(2)17(3,4)24-18(23-16)12-5-6-13(14(19)11-12)15(21)20-7-9-22-10-8-20/h5-6,11H,7-10H2,1-4H3
- InChI Key： CHLPAMXFGIHSBE-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1F)(N1CCOCC1)=O

Computed Properties

Exact Mass: 335.1704165g/mol
Monoisotopic Mass: 335.1704165g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 465
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48Å²

4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204811-1g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	1g	$362	2021-08-04
Chemenu	CM204811-5g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	5g	$1016	2021-08-04
Chemenu	CM204811-1g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	1g	$576	2023-01-12
Chemenu	CM204811-5g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	5g	$1612	2023-01-12
1PlusChem	1P00HBV2-25g	4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine	1092563-24-0	98%	25g	$2815.00	2025-02-28
Ambeed	A494771-1g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	1g	$216.0	2025-03-04
Ambeed	A494771-250mg	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	250mg	$77.0	2025-03-04
Ambeed	A494771-5g	(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone	1092563-24-0	98%	5g	$736.0	2025-03-04
1PlusChem	1P00HBV2-250mg	4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine	1092563-24-0	98%	250mg	$56.00	2025-02-28
1PlusChem	1P00HBV2-1g	4-{[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbonyl}morpholine	1092563-24-0	98%	1g	$156.00	2025-02-28